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Salclobuzate sodium safety and toxicology
profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Salclobuzate sodium

CAS No.: 387825-07-2

Cat. No.: S8757776

Chemical Identification and Basic Information

The table below summarizes the fundamental information available for Salclobuzate sodium from the
KEGG DRUG database [1].

Property Description

Drug Name Salclobuzate sodium (USAN) [1]
KEGG DRUG Entry D08994 [1]

Molecular Formula C11H11CINOa4 « Na [1]
Molecular Weight 279.65 g/mol [1]

Efficacy Oral absorption promoter [1]
CAS Number 387825-07-2 [1]

Diagram of Molecular Structure
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Based on the connection table (KCF data) provided in the KEGG entry [1], the following diagram illustrates
the molecular structure of Salclobuzate sodium. The sodium ion is associated with the deprotonated

carboxylate group.
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Key Information Gaps and Next Steps

The search results revealed a significant lack of detailed safety and toxicology data for Salclobuzate
sodium. The information required for your technical guide, such as quantitative data from animal or
cellular studies (e.g., LD50, NOAEL), results from genotoxicity or carcinogenicity assays, and detailed

experimental methodologies, was not available in the public domain through this search.

To build a comprehensive profile, I suggest you:
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e Consult Specialized Databases: Search more granular toxicology databases such as the EPA's
ACToR (Aggregated Computational Toxicology Resource) or ICE (International Chemical
Environment).

¢ Perform a Deep Literature Review: Conduct a targeted search on scientific platforms like PubMed,
Scopus, or Web of Science using the specific CAS Number (387825-07-2) [1] as a keyword to find
original research articles.

o Explore Computational Toxicology: As a fallback strategy for novel compounds, consider the
computational toxicology approaches mentioned in one of the search results [2]. This involves using
Quantitative Structure-Activity Relationship (QSAR) models and machine learning platforms to
predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties based on the
molecular structure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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